1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol
Description
“1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol” is a chemical compound with the molecular formula C9H18N2O . It has a molecular weight of 170.25 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol” consists of a cyclopropyl group (a three-membered carbon ring), a piperazine ring (a six-membered ring with two nitrogen atoms), and an ethanol group (a two-carbon alcohol) .Physical And Chemical Properties Analysis
“1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol” has a molecular weight of 170.25 and a molecular formula of C9H18N2O . Other physical and chemical properties such as boiling point and storage conditions are not specified .Scientific Research Applications
Photostability and Reactivity
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol has been studied for its photochemical properties. Mella, Fasani, and Albini (2001) found that this compound undergoes low-efficiency substitution reactions upon irradiation in water, demonstrating its photostability under certain conditions and its potential for photochemical applications (Mella, Fasani, & Albini, 2001).
Antimicrobial Studies
In the field of antimicrobial research, derivatives of 1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol have shown promising results. Rajkumar, Kamaraj, and Krishnasamy (2014) synthesized novel derivatives and found some to exhibit significant antibacterial and antifungal activities (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Anticancer and Antituberculosis Activities
This compound has also been explored for its potential in cancer and tuberculosis treatment. Mallikarjuna, Padmashali, and Sandeep (2014) synthesized derivatives that showed significant anticancer and antituberculosis activities in vitro, indicating its potential as a therapeutic agent (Mallikarjuna, Padmashali, & Sandeep, 2014).
Structural and Spectral Characterization
The structural and spectral properties of 1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-ol derivatives are critical in understanding their chemical behavior. Miyata et al. (2004) conducted a study focusing on the crystal structure of a related derivative, providing insights into its molecular conformation and interactions (Miyata et al., 2004).
properties
IUPAC Name |
1-cyclopropyl-2-piperazin-1-ylethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c12-9(8-1-2-8)7-11-5-3-10-4-6-11/h8-10,12H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKXMLTKMQVGJFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CN2CCNCC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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